Cas no 2228372-42-5 (tert-butyl N-3-(3-aminoprop-1-en-2-yl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-3-(3-aminoprop-1-en-2-yl)-4-fluorophenylcarbamate
• CAS No: 2228372-42-5
• MF: C₁₄H₁₉FN₂O₂
• MW: 266.311267137527
• CID: 5947026
• PubChem ID: 165784150
• Update Time: 2025-06-11

tert-butyl N-3-(3-aminoprop-1-en-2-yl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(3-aminoprop-1-en-2-yl)-4-fluorophenylcarbamate
• EN300-1884217
• 2228372-42-5
• tert-butyl N-[3-(3-aminoprop-1-en-2-yl)-4-fluorophenyl]carbamate

• Inchi： 1S/C14H19FN2O2/c1-9(8-16)11-7-10(5-6-12(11)15)17-13(18)19-14(2,3)4/h5-7H,1,8,16H2,2-4H3,(H,17,18)
• InChI Key： SLMLDSZLGHYKHH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=C)CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 266.14305602g/mol
• Monoisotopic Mass: 266.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-(3-aminoprop-1-en-2-yl)-4-fluorophenylcarbamate

Introduction to tert-butyl N-3-(3-aminoprop-1-en-2-yl)-4-fluorophenylcarbamate (CAS No. 2228372-42-5)

tert-butyl N-3-(3-aminoprop-1-en-2-yl)-4-fluorophenylcarbamate (CAS No. 2228372-42-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The chemical structure of tert-butyl N-3-(3-aminoprop-1-en-2-yl)-4-fluorophenylcarbamate is noteworthy for its combination of a tert-butyl carbamate group and a substituted phenyl ring with a fluorine atom. The presence of the tert-butyl group provides enhanced stability and solubility, while the fluorine substitution imparts unique electronic and steric properties that can influence the compound's biological activity. These structural elements make it a valuable candidate for drug design and optimization.

In terms of synthesis, tert-butyl N-3-(3-aminoprop-1-en-2-yl)-4-fluorophenylcarbamate can be prepared through a multi-step process involving the reaction of 4-fluoroaniline with tert-butyl chloroformate, followed by subsequent modifications to introduce the propenyl and aminopropyl groups. Recent advancements in synthetic methodologies have focused on improving the efficiency and yield of these reactions, making the compound more accessible for large-scale production and further research.

One of the key areas of interest in the study of tert-butyl N-3-(3-aminoprop-1-en-2-yl)-4-fluorophenylcarbamate is its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For instance, studies have demonstrated that it can inhibit the activity of specific enzymes involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis.

In addition to its anti-inflammatory properties, tert-butyl N-3-(3-aminoprop-1-en-2-yl)-4-fluorophenylcarbamate has also been investigated for its anti-cancer effects. Preclinical studies have indicated that it can induce apoptosis in cancer cells and inhibit tumor growth in animal models. These findings suggest that this compound may have therapeutic potential in oncology, particularly in the development of targeted therapies for specific types of cancer.

The pharmacokinetic profile of tert-butyl N-3-(3-aminoprop-1-en-2-yl)-4-fluorophenylcarbamate is another important aspect that has been explored in recent research. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. The tert-butyl carbamate group contributes to improved metabolic stability, while the fluorine substitution enhances lipophilicity and cell membrane permeability.

To further understand the biological mechanisms underlying the effects of tert-butyl N-3-(3-aminoprop-1-en-2-yl)-4-fluorophenylcarbamate, researchers have conducted extensive molecular studies. These investigations have revealed that the compound interacts with specific protein targets involved in cell signaling pathways. For example, it has been shown to modulate the activity of kinases and transcription factors, which play key roles in regulating cellular processes such as proliferation and apoptosis.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-3-(3-aminoprop-1-en-2-yl)-4-fluorophenylcarbamate in human subjects. Early results from phase I trials have indicated that it is well-tolerated at various dose levels and exhibits a favorable safety profile. These findings provide a strong foundation for advancing to later-stage clinical trials and ultimately bringing this compound closer to clinical use.

In conclusion, tert-butyl N-3-(3-amino-propen-l -en -z - yl) -4 -fluoro phen yl carbamate (CAS No. 2228372 - 4 2 - 5) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable pharmacological properties and safety profile, makes it an attractive target for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in various medical conditions.